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Compound of Interest

Compound Name: 4-Phenanthrenamine

Cat. No.: B146288

Essential Safety and Handling Guide for 4-
Phenanthrenamine

This guide provides crucial safety and logistical information for the handling and disposal of 4-
Phenanthrenamine, tailored for researchers, scientists, and drug development professionals.
The following procedures are designed to ensure a safe laboratory environment and proper
waste management.

Key Safety and Physical Data

For quick reference, the following table summarizes essential quantitative data for
Phenanthrene, a closely related compound. This information should be considered relevant in
the absence of a specific Safety Data Sheet (SDS) for 4-Phenanthrenamine.
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Parameter

Value

Reference

Hazard Ratings (HMIS, scale
0-4)

Health: 1, Fire: 0, Reactivity: 0

[1]

GHS Classification

Acute Toxicity, Oral (Category
D)[2][3][4], Aquatic Hazard,
Acute (Category 1)[1][2][4],
Aquatic Hazard, Chronic
(Category 1)[1][2][4]

Signal Word

Warning

[2]14]

Hazard Statements

H302: Harmful if swallowed[2]
[3][4], H400: Very toxic to
aquatic life[1][2], H410: Very
toxic to aquatic life with long
lasting effects[1][2][3][4]

Melting Point

95-101°C/203-213.8 °F

[5](6]

Boiling Point

336 °C /636.8 °F

[5]16]

Vapor Pressure

1 mmHg @ 116 °C

[5][6]

Specific Gravity

1.063

[5](6]

Solubility

Insoluble in water

[5]16]

Personal Protective Equipment (PPE)

When handling 4-Phenanthrenamine, appropriate personal protective equipment is mandatory

to minimize exposure and ensure personal safety.

Recommended PPE for Handling 4-Phenanthrenamine:

e Eye and Face Protection:

o Chemical splash goggles that meet the ANSI Z.87.1 1989 standard are required.[7]
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o Aface shield should be worn over safety glasses when there is a risk of splashing or
explosion.[7][8]

e Skin Protection:

o Gloves: Chemical-resistant gloves, such as disposable nitrile gloves, should be worn for
short-term protection.[7] Always inspect gloves before use and change them immediately
upon contact with the chemical.[7] For more robust protection, consult the glove
manufacturer's resistance guide.

o Lab Coat/Coveralls: A laboratory coat should be worn and fully buttoned to cover as much
skin as possible.[7] For larger quantities or increased risk of exposure, chemical-resistant
coveralls are recommended.[9]

o Footwear: Closed-toe and closed-heel shoes that cover the entire foot are required.[7]
Chemical-resistant boots should be worn when there is a risk of spills.[9]

» Respiratory Protection:

o Work should be conducted in a well-ventilated area, preferably within a chemical fume
hood, to avoid the inhalation of dust.[3][4]

o If engineering controls are not sufficient to maintain exposure below permissible limits, a
NIOSH-approved respirator is required.[7] The use of a respirator may necessitate annual
medical evaluations and fit testing.[7]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 4-Phenanthrenamine is essential for maintaining a safe
laboratory environment.

e Preparation and Pre-Handling:

o Consult the Safety Data Sheet (SDS) for 4-Phenanthrenamine before beginning any
work.

o Ensure that all necessary PPE is available and in good condition.
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o Verify that a chemical fume hood is available and functioning correctly.

o Locate the nearest emergency shower and eyewash station.[10]

e Handling the Chemical:

o

Conduct all work involving 4-Phenanthrenamine within a certified chemical fume hood to
minimize inhalation exposure.[4]

o

Avoid the formation of dust and aerosols.[4]

[¢]

Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[2]

[¢]

Wash hands thoroughly after handling the substance.[2][4]
o Storage:

o Store 4-Phenanthrenamine in a tightly closed container in a dry and well-ventilated place.

[4]
o Keep containers away from incompatible materials such as strong oxidizing agents.[5]
o Segregate chemicals according to compatibility to prevent hazardous reactions.[11]

e Spill Response:

[e]

In the event of a spill, evacuate the immediate area and ensure adequate ventilation.[3]
o Avoid inhaling any dust.[3]
o Wear appropriate PPE, including respiratory protection, during cleanup.

o Carefully sweep up the solid material, avoiding dust generation, and place it in a suitable,
closed container for disposal.[3][4]

o Clean the affected area thoroughly.[3]

o Do not let the product enter drains.[3][4]
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Disposal Plan

Proper disposal of 4-Phenanthrenamine and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

e \Waste Collection:

o Collect all waste containing 4-Phenanthrenamine in a designated, properly labeled
hazardous waste container.

o Do not mix with incompatible wastes.[12]

o Keep waste containers closed except when adding waste.[12]
e Container Disposal:

o Thoroughly empty all containers of 4-Phenanthrenamine.

o The first rinse of the empty container must be collected and disposed of as hazardous
waste.[12]

o After thorough rinsing and air-drying, remove or deface the label before disposing of the
container as solid waste.[12]

e Requesting Disposal:
o Dispose of the contents and container at an approved waste disposal plant.[2][3]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for a hazardous waste pickup.[12]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure to 4-Phenanthrenamine.

» General Advice: In case of an accident or if you feel unwell, seek medical advice immediately
and show the Safety Data Sheet to the doctor.[2][3] Symptoms of poisoning may occur after
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several hours; therefore, medical observation for at least 48 hours after the accident is
recommended.[1]

« Inhalation:

o Move the exposed person to fresh air at once.[13][14]

o If breathing has stopped, perform artificial respiration.[13]

o If breathing is difficult, trained personnel may administer oxygen.[13]

o Keep the person warm and at rest, and get medical attention as soon as possible.[13]
» Skin Contact:

o Immediately remove all contaminated clothing.[2][3]

o Wash the affected skin with plenty of water for at least 15 minutes.[5][10]

o If irritation persists after washing, seek medical attention.[13]
e Eye Contact:

o Immediately rinse the eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids.[5][13]

o Remove contact lenses if present and easy to do so.[3]

o Continue rinsing and seek medical attention if discomfort continues.[13]
e Ingestion:

o If swallowed, immediately call a doctor or poison control center.[1][2]

o Rinse the mouth with water.[2][4]

o Do not induce vomiting.

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of 4-Phenanthrenamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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